Cas no 63716-89-2 (1,1'-(oxydiethane-2,1-diyl)bis(3-methyl-1-azoniabicyclo[2.2.2]octane) diiodide)

1,1'-(oxydiethane-2,1-diyl)bis(3-methyl-1-azoniabicyclo[2.2.2]octane) diiodide structure
63716-89-2 structure
Product Name:1,1'-(oxydiethane-2,1-diyl)bis(3-methyl-1-azoniabicyclo[2.2.2]octane) diiodide
CAS No:63716-89-2
MF:C20H38I2N2O
MW:576.337470531464
CID:1667522
PubChem ID:113795
Update Time:2025-04-21

1,1'-(oxydiethane-2,1-diyl)bis(3-methyl-1-azoniabicyclo[2.2.2]octane) diiodide Chemical and Physical Properties

Names and Identifiers

    • 1,1'-(oxydiethane-2,1-diyl)bis(3-methyl-1-azoniabicyclo[2.2.2]octane) diiodide
    • Of-1593
    • 1,1'-[Oxydi(ethane-2,1-diyl)]bis(3-methyl-1-azabicyclo[2.2.2]octan-1-ium) diiodide
    • 63716-89-2
    • DTXSID80980119
    • Quinuclidinium, 1,1'-oxydiethylenebis(3-methyl-, diiodide
    • 1,4-Di(3',3'-methylquinuclidyl-1',1')-diethyl ether diiodide
    • Inchi: 1S/C20H38N2O.2HI/c1-17-15-21(7-3-19(17)4-8-21)11-13-23-14-12-22-9-5-20(6-10-22)18(2)16-22;;/h17-20H,3-16H2,1-2H3;2*1H/q+2;;/p-2
    • InChI Key: GTSKCZHMZXAPMP-UHFFFAOYSA-L
    • SMILES: [I-].[I-].O(CC[N+]12CCC(CC1)C(C)C2)CC[N+]12CCC(CC1)C(C)C2

Computed Properties

  • Exact Mass: 537.8091
  • Monoisotopic Mass: 576.107
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 370
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 9.23
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